Cas no 877632-20-7 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide)
N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide
- 877632-20-7
- N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-(3-morpholin-4-ylpropyl)oxamide
- N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide
- F2504-0205
- N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide
- AKOS024653640
-
- Inchi: 1S/C25H34FN5O4/c26-20-4-6-21(7-5-20)30-10-12-31(13-11-30)22(23-3-1-16-35-23)19-28-25(33)24(32)27-8-2-9-29-14-17-34-18-15-29/h1,3-7,16,22H,2,8-15,17-19H2,(H,27,32)(H,28,33)
- InChI Key: NLGCNBDOEZBNPB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1CCN(CC1)C(C1=CC=CO1)CNC(C(NCCCN1CCOCC1)=O)=O
Computed Properties
- Exact Mass: 487.25948274g/mol
- Monoisotopic Mass: 487.25948274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 90.3Ų
N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2504-0205-2μmol |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-5μmol |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-10μmol |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-20μmol |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-1mg |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-2mg |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-3mg |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-4mg |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-5mg |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0205-10mg |
N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide |
877632-20-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide
Introduction to Compound CAS No. 877632-20-7: N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide
The compound with CAS No. 877632-20-7, known as N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperazine ring, a furan moiety, and a morpholine group, all connected through an ethanediamide backbone. These structural features contribute to its potential biological activity and make it a promising candidate for drug development.
Recent studies have highlighted the importance of piperazine derivatives in drug design due to their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of a 4-fluorophenyl group in the piperazine ring further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, the furan moiety introduces electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity to target proteins.
The morpholine group in this compound adds another layer of complexity to its structure. Morpholine derivatives are known for their ability to act as hydrogen bond donors and acceptors, which are critical for molecular recognition in biological systems. This feature makes the compound potentially suitable for targeting enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the ethanediamide backbone plays a crucial role in stabilizing interactions with target proteins. The backbone's flexibility allows the molecule to adopt conformations that maximize binding efficiency, making it a strong candidate for therapeutic applications.
In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and ring-forming techniques. The use of fluorine atoms in the phenyl group not only enhances the molecule's stability but also contributes to its selectivity towards specific biological targets. Researchers have also explored various substitution patterns on the piperazine ring to optimize the compound's pharmacodynamic properties.
Preclinical studies on this compound have demonstrated promising results in inhibiting key enzymes associated with chronic diseases. For instance, it has shown potential as an inhibitor of protein kinase C (PKC), which is implicated in cancer progression and inflammation. Furthermore, its ability to modulate GPCR signaling pathways suggests its utility in treating conditions such as hypertension and diabetes.
The integration of furan-based motifs into drug design has been a focal point of recent research due to their unique electronic properties and ability to participate in π–π interactions. In this compound, the furan group not only enhances stability but also serves as a platform for further functionalization, enabling researchers to explore diverse therapeutic applications.
Another significant aspect of this compound is its potential for drug delivery systems. The morpholine group's amphiphilic nature allows for the formation of self-assembled structures, which can encapsulate hydrophobic drugs and enhance their delivery efficiency. This property makes it an attractive candidate for nanotechnology-based therapies.
In conclusion, CAS No. 877632-20-7 represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with recent research findings, underscore its potential as a versatile tool in drug discovery and development. As ongoing studies continue to unravel its full therapeutic potential, this compound stands at the forefront of innovative approaches to treating complex diseases.
877632-20-7 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-3-(morpholin-4-yl)propylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)